Cas no 1806050-86-1 (Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate)

• Product Name: Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate
• CAS No: 1806050-86-1
• MF: C₁₂H₁₁BrClNO₂
• MW: 316.578241586685
• CID: 4943690
• Update Time: 2025-07-19

Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate

• Inchi： 1S/C12H11BrClNO2/c1-2-17-12(16)5-9-10(7-15)8(6-14)3-4-11(9)13/h3-4H,2,5-6H2,1H3
• InChI Key： NKYKIOPWOAYTDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)C(C#N)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate

Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate (CAS No. 1806050-86-1): A Comprehensive Overview

Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate (CAS No. 1806050-86-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. Its molecular structure incorporates both bromo and chloro substituents, which are strategically positioned to enhance its reactivity and potential biological activity.

The< strong>Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate molecule is derived from a phenylacetic acid backbone, which is a well-known scaffold in drug discovery. The presence of a cyano group at the 2-position and ester functionality at the 4-position further diversifies its chemical properties. This combination of functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in the context of small-molecule drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The bromo and chloro substituents in< strong>Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate contribute to its ability to undergo various chemical transformations, including cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions are often employed to construct complex molecular architectures, enabling the creation of novel pharmacophores with enhanced biological activity.

One of the most compelling aspects of< strong>Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically target kinase enzymes, researchers aim to develop treatments that can modulate these pathways effectively. The< strong>6-bromo and< strong>3-chloromethyl groups provide handles for further functionalization, allowing chemists to tailor the compound's properties to achieve high selectivity and potency.

The< strong>cyanophenyl moiety in the molecule is particularly noteworthy, as it has been shown to enhance binding affinity in several drug candidates. The cyano group can engage in hydrogen bonding interactions with biological targets, improving the overall pharmacokinetic profile of the compound. Additionally, the phenyl ring itself is a common feature in many bioactive molecules, contributing to their ability to interact with biological systems.

Recent studies have highlighted the importance of< strong>Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate as a building block for heterocyclic compounds. Heterocycles are essential components of many drugs due to their ability to mimic natural biomolecules and interact with biological targets in specific ways. By incorporating this compound into synthetic strategies, researchers can access novel heterocyclic derivatives with potential therapeutic applications.

The ester functionality at the end of the molecule also offers opportunities for further chemical manipulation. Ester groups can be hydrolyzed or converted into other functional groups, allowing for the creation of diverse chemical libraries. This flexibility makes< strong>Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate a valuable tool for medicinal chemists looking to explore new drug candidates.

In conclusion, Ethyl 6-bromo-3-chloromethyl-2-cyanophenylacetate (CAS No. 1806050-86-1) represents a promising intermediate in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for halogenated aromatic compounds, compounds like this are likely to play an increasingly important role in drug discovery and development.